Methyl isodrimeninol

• Molecular Formula: C16H26O2
• Molecular Weight: 250.38 g/mol
• InChI: InChI=1S/C16H26O2/c1-15(2)8-5-9-16(3)12(15)7-6-11-10-18-14(17-4)13(11)16/h6,12-14H,5,7-10H2,1-4H3/t12?,13?,14?,16-/m0/s1
• InChIKey: ZRMYQEWJUHSZKS-OXCCAUKLSA-N

Procure Methyl isodrimeninol (CAS 442851-27-6): A Key Drimane Sesquiterpenoid for Gastroprotective and Bioactivity Research

Methyl isodrimeninol (CAS: 442851-27-6, C16H26O2) is a drimane-type sesquiterpenoid isolated as a natural product from species such as Polygonum flaccidum Meissn. and Tasmannia lanceolata [1]. It is a key member of a unique chemical class characterized by a bicyclic drimane skeleton. This compound is offered by specialty chemical suppliers as a reference standard or for research purposes, typically with purities ranging from 95% to 99% . Its structural features distinguish it from potent analogs like polygodial and form the basis for its specific applications in bioactivity and structure-activity relationship (SAR) studies.

Research model

Gastric lesion model (rat) and antifungal susceptibility screening

Scaffold context

Methylated drimane sesquiterpenoid reference standard for SAR studies

Analytical grade

Certified reference-standard grade material

• [1] Matsuda H, Pongpiriyadacha Y, Morikawa T, Kashima Y, Nakano K, Yoshikawa M. Protective effects of polygodial and related compounds on ethanol-induced gastric mucosal lesions in rats: structural requirements and mode of action. Bioorg Med Chem Lett. 2002;12(3):477-82. View Source

Why Methyl isodrimeninol's Unique Structure Prevents Direct Substitution by Polygodial or Drimenol in Focused Studies

Methyl isodrimeninol cannot be interchanged with other drimane sesquiterpenes due to its distinct chemical structure and functional group arrangement, which directly dictates its biological activity profile. Unlike the highly potent gastroprotective agent polygodial, which features an essential dialdehyde moiety (ED50 = 0.028 mg/kg, p.o.), methyl isodrimeninol possesses a methylated furan ring [1]. This key structural modification fundamentally alters its mechanism of action and reduces its potency in standard gastroprotective assays, thereby establishing a unique activity profile. This lack of the dialdehyde functionality, which has been shown to be essential for strong activity, means methyl isodrimeninol cannot serve as a functional analog to polygodial in gastroprotection models and is instead a distinct tool for investigating SAR and alternative pathways [1].

Drimane scaffold mismatch

Dialdehyde (polygodial), alcohol (drimenol), and lactone (drimenin) analogs may not reproduce the specific gastroprotective or antifungal activity profile of the methyl hemiacetal core.

Oxidation state sensitivity

Even minor oxidation changes within the isodrimeninol series can shift antifungal potency (e.g., inactive derivatives >200 μg/mL vs. active scaffold 125 μg/mL); published benchmarks may not transfer.

Functional class divergence

Isodrimeninol-class compounds engage lanosterol 14-α-demethylase; non-drimane or dialdehyde-rich natural products may exhibit unrelated mechanisms, limiting direct replacement in target-based screens.

• [1] Matsuda H, Pongpiriyadacha Y, Morikawa T, Kashima Y, Nakano K, Yoshikawa M. Protective effects of polygodial and related compounds on ethanol-induced gastric mucosal lesions in rats: structural requirements and mode of action. Bioorg Med Chem Lett. 2002;12(3):477-82. View Source

Methyl isodrimeninol: Quantitative Differentiation from Polygodial Analogs for Informed Scientific Selection

Functional Group Specificity: Methyl Furan vs. Dialdehyde in Gastroprotective Potency

Methyl isodrimeninol is structurally differentiated from the potent analog polygodial by possessing a methylated furan ring instead of a dialdehyde moiety. This structural difference directly correlates with a significant reduction in gastroprotective activity. While polygodial exhibits an oral ED50 of 0.028 mg/kg in a rat ethanol-induced gastric lesion model, methyl isodrimeninol is significantly less potent, demonstrating that the dialdehyde group is essential for strong gastroprotective effects [1].

Gastroprotective ED₅₀

Data to verify

Activity reported in ethanol-induced gastric lesion model (rat) but less potent than polygodial (ED₅₀ 0.028 mg/kg p.o.); target-specific ED₅₀ not published.

Supports gastric lesion model endpoint review.

Requires target-specific quantitative benchmarking.

Evidence Dimension	Gastroprotective Potency (In Vivo)
Target Compound Data	Significantly less active; exact ED50 not reported due to low potency.
Comparator Or Baseline	Polygodial: ED50 = 0.028 mg/kg (p.o.)
Quantified Difference	Potency difference > 35-fold (calculated based on minimum active dose of 1.0 mg/kg for methyl isodrimeninol).
Conditions	Rat ethanol-induced gastric mucosal lesion model; oral administration (p.o.).

Why This Matters

This data directly informs selection: methyl isodrimeninol is not a substitute for polygodial in gastroprotection studies but serves as a crucial negative control or scaffold for SAR investigations into the dialdehyde pharmacophore.

• [1] Matsuda H, Pongpiriyadacha Y, Morikawa T, Kashima Y, Nakano K, Yoshikawa M. Protective effects of polygodial and related compounds on ethanol-induced gastric mucosal lesions in rats: structural requirements and mode of action. Bioorg Med Chem Lett. 2002;12(3):477-82. View Source

Chemical Class Identity: A Methylated Drimane Sesquiterpenoid for Molecular Scaffold Research

Methyl isodrimeninol belongs to the drimane class of sesquiterpenoids, a group known for diverse bioactivities including antifungal, antibacterial, and antifeedant properties [2]. Its specific molecular structure features a 1-methoxy-6,6,9a-trimethyl-1,3,5,5a,7,8,9,9b-octahydrobenzo[e][2]benzofuran core, distinguishing it from the simpler alcohol drimenol and the dialdehyde polygodial . This unique scaffold makes it a valuable tool for studying the structure-activity relationships (SAR) of drimane sesquiterpenes and for exploring new biological targets.

Antifungal IC₅₀ (Candida spp.)

Reported

Isodrimeninol (C1): IC₅₀ 125 μg/mL vs. oxidation derivative C4: IC₅₀ 75 μg/mL; inactive analogs C2, C3, C5 >200 μg/mL.

Supports isodrimeninol scaffold antifungal research.

Parent compound data; methyl derivative response may differ.

Evidence Dimension	Structural Uniqueness and Scaffold Availability
Target Compound Data	Possesses a unique methyl-furan drimane scaffold.
Comparator Or Baseline	Polygodial (dialdehyde drimane) and Drimenol (alcohol drimane).
Quantified Difference	Qualitative difference in functional groups (furan vs. dialdehyde vs. alcohol).
Conditions	Based on molecular structure and reported natural source isolation.

Why This Matters

Procurement of methyl isodrimeninol provides access to a specific, less-studied drimane scaffold, enabling comparative SAR studies to map the biological impact of specific functional group modifications within this therapeutically relevant class.

• [1] Matsuda H, Pongpiriyadacha Y, Morikawa T, Kashima Y, Nakano K, Yoshikawa M. Protective effects of polygodial and related compounds on ethanol-induced gastric mucosal lesions in rats: structural requirements and mode of action. Bioorg Med Chem Lett. 2002;12(3):477-82. View Source
• [2] Hollinshead DM, Howell SC, Ley SV, Mahon M, Ratcliffe NM, Worthington PA. The Diels–Alder route to drimane related sesquiterpenes; synthesis of cinnamolide, polygodial, isodrimeninol, drimenin and warburganal. Journal of the Chemical Society, Perkin Transactions 1. 1983;(0):1579-89. View Source

Analytical Reference Standard Purity: A Foundation for Reproducible Research

Methyl isodrimeninol is commercially available as a high-purity analytical reference standard, with suppliers like ChemFaces offering purity levels of >=98% . This level of purity is essential for its primary use as a reference compound in analytical method development (e.g., HPLC, LC-MS) and for ensuring accurate quantification in biological studies.

Antifungal LC₅₀ Rank

Class-level

Isodrimeninol ranked among most active vs. Gaeumannomyces graminis (LC₅₀ 7–10 μg/mL), equivalent to polygodial and superior to drimenol, drimenin, and valdiviolide.

Supports scaffold potency screening context.

Isodrimeninol data; methyl derivative evaluation needed.

Evidence Dimension	Analytical Purity and Suitability for Standardization
Target Compound Data	Commercial availability with a purity of >=98%.
Comparator Or Baseline	General research-grade compounds; undefined purity crude extracts.
Quantified Difference	Purity is quantified and certified to be >=98%.
Conditions	As specified in vendor Certificate of Analysis (CoA).

Why This Matters

For laboratories requiring a verified reference standard for method validation, sample authentication, or precise dosing in in vitro experiments, this certified high purity ensures experimental reproducibility and data integrity.

Optimal Scientific and Procurement Scenarios for Methyl isodrimeninol Based on Differentiated Evidence

Gastroprotection Studies Requiring a Less Potent or Negative Control Compound

Researchers investigating the mechanism of gastroprotective agents, particularly those studying the essential role of the dialdehyde moiety in polygodial, should select methyl isodrimeninol. Its significantly lower potency in the rat ethanol-induced gastric lesion model makes it an ideal negative control or comparator to validate the SAR hypothesis that the dialdehyde group is necessary for strong activity [1].

Structure-Activity Relationship (SAR) Investigations of Drimane Sesquiterpenes

This compound is a critical tool for SAR studies aimed at understanding how modifications to the drimane scaffold impact biological function. Its unique methylated furan structure allows for direct comparison with polygodial (dialdehyde) and drimenol (alcohol), enabling the mapping of specific functional group contributions to antifungal, antifeedant, and other bioactivities inherent to the class [1][2].

Analytical Method Development and Quality Control for Natural Products

Procurement of high-purity (>=98%) methyl isodrimeninol is essential for analytical laboratories developing or validating HPLC, UPLC, or LC-MS methods for the detection and quantification of drimane sesquiterpenes in plant extracts or biological matrices. Its defined purity makes it a reliable reference standard for calibration and method performance assessment .

Application

Selection Property

Validation Focus

Antifungal scaffold SAR studies

Isodrimeninol core inhibitory activity against Candida spp.

Candida susceptibility and CYP51 docking endpoints

Agricultural biofungicide screening

Scaffold potency against soilborne fungal pathogens

G. graminis growth inhibition and hyphal damage endpoints

Gastroprotective mechanism research

Non-dialdehyde drimane comparator with published polygodial benchmark

Gastric lesion model and cytoprotective endpoint review

• [1] Matsuda H, Pongpiriyadacha Y, Morikawa T, Kashima Y, Nakano K, Yoshikawa M. Protective effects of polygodial and related compounds on ethanol-induced gastric mucosal lesions in rats: structural requirements and mode of action. Bioorg Med Chem Lett. 2002;12(3):477-82. View Source
• [2] Hollinshead DM, Howell SC, Ley SV, Mahon M, Ratcliffe NM, Worthington PA. The Diels–Alder route to drimane related sesquiterpenes; synthesis of cinnamolide, polygodial, isodrimeninol, drimenin and warburganal. Journal of the Chemical Society, Perkin Transactions 1. 1983;(0):1579-89. View Source